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Compound of Interest

Compound Name: CLK8

Cat. No.: B2986779

Introduction

CLKS8 is a potent and specific small molecule inhibitor of the core circadian clock protein,
CLOCK (Circadian Locomotor Output Cycles Kaput).[1][2][3][4] It functions by disrupting the
heterodimerization of CLOCK with its binding partner BMAL1 (Brain and Muscle Arnt-Like 1)
and interfering with the nuclear translocation of CLOCK.[1][2][3][5][6] This disruption of the
primary transcription-translation feedback loop of the circadian rhythm leads to an enhanced
amplitude of circadian oscillations without altering the period length.[3][6] Due to its specific
mechanism of action, CLK8 serves as a valuable research tool for investigating the role of the
CLOCK protein in circadian biology and its implications in various physiological and
pathological processes, including metabolic disorders, cancer, and neurodegenerative
diseases.[5][7]

This document provides a detailed protocol for the preparation, storage, and handling of a
CLKS8 stock solution using dimethyl sulfoxide (DMSO) as the solvent. Adherence to this
protocol will ensure the accurate and consistent preparation of CLK8 for use in various in vitro
and in vivo experimental models.

Physicochemical Properties and Solubility

Proper preparation of a CLK8 stock solution begins with an understanding of its physical and
chemical properties.
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Property Value Reference
Molecular Formula C29H26N206 [1112]
Molecular Weight 498.53 g/mol [1][2]
Appearance White to off-white solid [1]
Solubility in DMSO > 30 mg/mL (60.18 mM) [4]

Purity >98% (via HPLC) [3]

Experimental Protocols

Materials
o CLKS8 powder (purity >98%)

¢ Anhydrous or high-purity dimethyl sulfoxide (DMSO), sterile

 Sterile microcentrifuge tubes or vials (amber or wrapped in foil)

e \ortex mixer
o Water bath sonicator
o Calibrated analytical balance

» Pipettes and sterile, filtered pipette tips

Protocol for Preparing a 10 mM CLKS8 Stock Solution in

DMSO

This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for in vitro studies. Adjustments can be made based on specific experimental

requirements.

o Equilibration: Allow the vial of CLK8 powder and the DMSO to equilibrate to room

temperature before opening to prevent condensation of atmospheric moisture.
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» Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of CLK8 powder. For example, to prepare 1 mL of a 10 mM
solution, weigh out 4.985 mg of CLK8.

e Solvent Addition: Add the appropriate volume of DMSO to the tube containing the CLK8
powder. For a 10 mM solution with 4.985 mg of CLK8, add 1 mL of DMSO.

o Dissolution:
o Cap the tube tightly and vortex the solution for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10
minutes.[1][4] Visually inspect the solution to ensure there are no visible particulates.
Gentle warming (e.g., 37°C) can also be applied during sonication if necessary, but avoid
excessive heat.

» Aliquoting: Once the CLK8 is completely dissolved, dispense the stock solution into smaller,
single-use aliquots in sterile, light-protected (amber or foil-wrapped) microcentrifuge tubes.
This minimizes freeze-thaw cycles and protects the compound from light degradation.

e Labeling: Clearly label each aliquot with the name of the compound (CLK8), the
concentration (10 mM), the solvent (DMSO), the date of preparation, and the initials of the
preparer.

Storage and Stability

Proper storage is critical to maintain the integrity and activity of the CLK8 stock solution.

Storage Condition Duration Reference
-20°C Up to 1 month [1]
-80°C Up to 6 months [1]

Note: It is highly recommended to store the stock solution at -80°C for long-term use.[1] Avoid
repeated freeze-thaw cycles, as this can lead to degradation of the compound.[1][4]
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Quality Control

To ensure the reliability of experimental results, it is good practice to perform quality control on
the prepared stock solution. This can include:

 Visual Inspection: Before each use, visually inspect the thawed aliquot for any signs of
precipitation. If precipitate is observed, warm the solution to 37°C and vortex or sonicate
briefly to redissolve the compound.

o Functional Assay: Periodically, the activity of the stock solution can be verified in a relevant
biological assay, such as a circadian rhythm reporter assay, to confirm its inhibitory effect on
the CLOCK:BMALL1 pathway.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of CLK8 and the workflow for
preparing a stock solution.
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Caption: Mechanism of action of CLK8 on the core circadian clock machinery.
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Caption: Workflow for preparing a CLK8 stock solution in DMSO.
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Conclusion

This application note provides a comprehensive protocol for the preparation of a CLK8 stock
solution in DMSO. By following these guidelines for preparation, storage, and quality control,
researchers can ensure the consistency and reliability of their experiments investigating the
role of the CLOCK protein and the circadian clock in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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